Cas no 93983-14-3 (2-chloro-1-(chloromethyl)-3,4-dimethoxybenzene)

2-chloro-1-(chloromethyl)-3,4-dimethoxybenzene is a versatile aromatic compound with significant applications in organic synthesis. It offers a unique combination of functional groups, including halogen and methoxy substituents, which facilitate various transformations. This compound is highly reactive and suitable for the synthesis of complex organic molecules, making it a valuable intermediate in pharmaceutical and agrochemical industries. Its structural diversity and reactivity profile make it an essential tool for chemists engaged in drug discovery and material science research.

2-chloro-1-(chloromethyl)-3,4-dimethoxybenzene structure

93983-14-3 structure

Product Name:2-chloro-1-(chloromethyl)-3,4-dimethoxybenzene

CAS No:93983-14-3

MF:C₉H₁₀Cl₂O₂

MW:221.080501079559

MDL:MFCD18850385

CID:819286

PubChem ID:3023229

Update Time:2025-06-25

2-chloro-1-(chloromethyl)-3,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,2-chloro-1-(chloromethyl)-3,4-dimethoxy-
- 2-chloro-1-(chloromethyl)-3,4-dimethoxybenzene
- 2-Chloro-1-(chloromethyl)-3,4-dimethoxybenzene (ACI)
- 2-Chloro-3,4-dimethoxybenzyl chloride
- MFCD18850385
- EINECS 301-302-8
- DTXCID30162660
- CS-0061980
- 2-chloro-1-(chloromethyl)-3,4-dimethoxy-benzene
- Y11009
- Benzene, 2-chloro-1-(chloromethyl)-3,4-dimethoxy-
- ZRCXRIHUKHLNFX-UHFFFAOYSA-N
- AKOS012942471
- DB-355510
- EN300-1964585
- U4233S8W79
- AS-9733
- 93983-14-3
- DTXSID80240169
- NS00039877
- MDL： MFCD18850385
- Inchi： 1S/C9H10Cl2O2/c1-12-7-4-3-6(5-10)8(11)9(7)13-2/h3-4H,5H2,1-2H3
- InChI Key： ZRCXRIHUKHLNFX-UHFFFAOYSA-N
- SMILES： ClC1C(CCl)=CC=C(OC)C=1OC

Computed Properties

Exact Mass: 220.0057849g/mol
Monoisotopic Mass: 220.0057849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 18.5Å²

2-chloro-1-(chloromethyl)-3,4-dimethoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB496518-1 g	2-Chloro-1-(chloromethyl)-3,4-dimethoxybenzene	93983-14-3		1g	€221.00	2023-04-19
abcr	AB496518-5 g	2-Chloro-1-(chloromethyl)-3,4-dimethoxybenzene	93983-14-3		5g	€678.50	2023-04-19
abcr	AB496518-10 g	2-Chloro-1-(chloromethyl)-3,4-dimethoxybenzene	93983-14-3		10g	€953.00	2023-04-19
Apollo Scientific	OR111435-250mg	2-Chloro-1-(chloromethyl)-3,4-dimethoxybenzene	93983-14-3		250mg	£29.00	2025-02-19
Apollo Scientific	OR111435-1g	2-Chloro-1-(chloromethyl)-3,4-dimethoxybenzene	93983-14-3		1g	£106.00	2025-02-19
Apollo Scientific	OR111435-5g	2-Chloro-1-(chloromethyl)-3,4-dimethoxybenzene	93983-14-3		5g	£441.00	2025-02-19
eNovation Chemicals LLC	Y0994775-1g	2-chloro-1-(chloromethyl)-3,4-dimethoxybenzene	93983-14-3	95%	1g	$630	2024-08-02
eNovation Chemicals LLC	D961416-100mg	2-CHLORO-1-(CHLOROMETHYL)-3,4-DIMETHOXYBENZENE	93983-14-3	95%	100mg	$120	2024-06-06
eNovation Chemicals LLC	D961416-250mg	2-CHLORO-1-(CHLOROMETHYL)-3,4-DIMETHOXYBENZENE	93983-14-3	95%	250mg	$165	2024-06-06
eNovation Chemicals LLC	D961416-1g	2-CHLORO-1-(CHLOROMETHYL)-3,4-DIMETHOXYBENZENE	93983-14-3	95%	1g	$315	2024-06-06

2-chloro-1-(chloromethyl)-3,4-dimethoxybenzene Production Method

Production Method 1

93983-13-2

93983-14-3

Reaction Conditions

1.1 Reagents: Pyridine , Thionyl chloride Solvents: Dichloromethane ; rt; 2.5 h, rt
1.2 Solvents: Water ; 0.5 h, rt

Reference

: New derivatives of 3,4-dihydroisoquinoline-3-carboxylic acid with free-radical scavenging, D-amino acid oxidase, acetylcholinesterase and butyrylcholinesterase inhibitory activity

Solecka, Jolanta; Guspiel, Adam; Postek, Magdalena; Ziemska, Joanna; Kawecki, Robert; et al, Molecules, 2014, 19(10), 15866-15890

Production Method 2

93983-13-2

93983-14-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Benzene , Water

Reference

: Synthesis and renal vasodilator activity of some dopamine agonist 1-aryl-2,3,4,5-tetrahydro-1H-3-benzazepine-7,8-diols: halogen and methyl analogs of fenoldopam

Weinstock, Joseph; Ladd, David L.; Wilson, James W.; Brush, Charles K.; Yim, Nelson C. F.; et al, Journal of Medicinal Chemistry, 1986, 29(11), 2315-25

Production Method 3

93983-13-2

93983-14-3

Reaction Conditions

1.1 Reagents: Thionyl chloride

Reference

: Synthesis and renal vasodilator activity of 2-chlorodopamine and N-substituted derivatives

McCarthy, James R.; McCowan, Jefferson; Zimmerman, Mark B.; Wenger, Marcia A.; Emmert, Lee W., Journal of Medicinal Chemistry, 1986, 29(9), 1586-90